![molecular formula C18H19N3O4 B5571035 N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3,5-dimethoxybenzamide](/img/structure/B5571035.png)
N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3,5-dimethoxybenzamide
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Description
N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3,5-dimethoxybenzamide, also known as DMDB, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMDB belongs to the class of benzimidazole derivatives and has been shown to exhibit various biological activities.
Scientific Research Applications
Synthetic Pathways and Heterocyclic Compound Formation
- Research on reactions involving similar compounds has led to the synthesis of various heterocyclic compounds through complex reactions, indicating the potential use of N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3,5-dimethoxybenzamide in the development of novel organic compounds with potential applications in materials science and pharmaceuticals (Mukaiyama & Yamaguchi, 1966).
Polyimides and Polymer Research
- The synthesis and characterization of new polyimides from related diamines suggest applications in creating materials with high thermal stability and specific physical properties, hinting at the utility of similar compounds in the development of advanced polymers and materials (Butt et al., 2005).
Metal-Organic Frameworks and Ligand Chemistry
- Coordination chemistry research involving benzimidazole derivatives has been focused on creating bidentate bis(NHC) ligands for metal-organic frameworks, demonstrating the potential for this compound in catalysis and material science applications (Schick et al., 2014).
Organic Synthesis and Chemical Reactions
- Investigations into the thermal fragmentation and rearrangement of N-phenylbenzamide derivatives reveal the potential for compounds like this compound in organic synthesis, particularly in the creation of benzimidazoles and related heterocycles, which are of interest in pharmaceutical research (Gaber et al., 2011).
Agricultural and Environmental Applications
- The design and study of solid lipid nanoparticles for the sustained release of agricultural chemicals suggest a potential application area for related compounds in developing delivery systems for agrochemicals, thereby reducing environmental impact and improving efficiency (Campos et al., 2015).
properties
IUPAC Name |
N-(1,3-dimethyl-2-oxobenzimidazol-5-yl)-3,5-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4/c1-20-15-6-5-12(9-16(15)21(2)18(20)23)19-17(22)11-7-13(24-3)10-14(8-11)25-4/h5-10H,1-4H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEXADECVTPSDNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)NC(=O)C3=CC(=CC(=C3)OC)OC)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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